Hedychenone

• CAS: 919103-33-6
• Molecular Formula: C20H26O2
• Molecular Weight: 298.4 g/mol
• InChI: InChI=1S/C20H26O2/c1-14-12-17(21)18-19(2,3)9-5-10-20(18,4)16(14)7-6-15-8-11-22-13-15/h6-8,11-13,16,18H,5,9-10H2,1-4H3/b7-6+/t16-,18-,20+/m0/s1
• InChIKey: MXTCKNHXBBXULO-ZJDHVTHPSA-N

Hedychenone CAS 919103-33-6: Labdane Diterpene Procurement and Scientific Differentiation

Hedychenone (CAS 919103-33-6), also identified by CAS 56324-54-0, is a furanoid labdane-type diterpene with the molecular formula C20H26O2 and a molecular weight of 298.4 g/mol [1]. This compound is a natural product primarily isolated from the rhizomes of various Hedychium species (Zingiberaceae), including H. spicatum and H. yunnanense [2]. Its structure features a trans-decalin core system with a furan ring substituent, a configuration that has been confirmed by single-crystal X-ray diffraction and is fundamental to its unique biological activity profile [3]. As a research compound, hedychenone is recognized for its potent in vitro cytotoxic and anti-inflammatory activities, making it a key scaffold for medicinal chemistry and natural product research programs [4].

Natural product research compound Labdane diterpene scaffold isolated from Hedychium species; crystal structure confirmed.

Cell-model endpoint review Reported cytotoxicity and NF-κB inhibition in vitro; supports screening studies.

SAR and analytical standard use Defined furanoid-ring SAR handle; suitable as reference for phytochemical QC.

• [1] ChemSrc. Hedychenone CAS 919103-33-6. Accessed 2026. View Source
• [2] Maurya, A. K., Baliyan, N., Kumar, R., & Agnihotri, V. K. (2022). Synthesis of Sulfur-Containing Analogues of Hedychenone, a Labdane Diterpenoid from Hedychium spicatum. Journal of Natural Products, 85(7), 1691-1696. View Source
• [3] Yang, C. Q., et al. (1999). Crystal structure of hedychenone. Acta Crystallographica Section C, 55(10), 1715-1717. View Source
• [4] Tavares, W. R., et al. (2020). Uncharted Source of Medicinal Products: The Case of the Hedychium Genus. Medicines, 7(5), 23. View Source

Why Generic Labdane Diterpenes Are Not Interchangeable with Hedychenone (CAS 919103-33-6)

Hedychenone's biological activity is highly dependent on the specific substitution pattern of its labdane scaffold, making generic substitution with other in-class compounds a high-risk procurement decision. The compound's furanoid ring is a critical pharmacophore; structure-activity relationship (SAR) studies demonstrate that modifications to this ring have a greater impact on cytotoxicity than alterations to the decalone nucleus [1]. Furthermore, simple hydrogenation or oxidation of the vinylic methyl or double bond functionalities can dramatically alter or even reverse the potency and selectivity of the molecule [2]. Direct comparisons with closely related co-isolated diterpenes, such as villosin, hedychenoid B, and coronarin D, reveal stark, cell-line-specific differences in both cytotoxic and anti-inflammatory potencies, underscoring that even structurally similar analogs cannot be assumed to have equivalent scientific value [3][4]. Therefore, sourcing a specific, high-purity reference standard of hedychenone is essential for experimental reproducibility and for building a reliable structure-activity knowledge base.

Pharmacophore

Furanoid ring modifications may shift cytotoxicity profile more than decalone core changes.

Analog context

Villosin, hedychenoid B, and coronarin D show cell-line-specific response differences; class membership does not ensure interchangeability.

Structural changes

Hydrogenation or oxidation of vinylic groups can alter or reverse reported potency and selectivity context.

• [1] Reddy, P. P., et al. (2010). Synthesis, cytotoxic activity and structure–activity relationships of hedychenone analogues. Bioorganic & Medicinal Chemistry Letters, 20(8), 2520-2523. View Source
• [2] Zhao, Q., et al. (1995). Studies on the chemical constituents of Hedychium yunnanense. Chemical Journal of Chinese Universities, 16(1), 64-67. View Source
• [3] Li, Y., et al. (2016). New Labdane diterpenes from Hedychium yunnanense with cytotoxicity and inhibitory effects on nitric oxide production. Natural Product Research, 30(22), 2537-2543. View Source
• [4] Tavares, W. R., et al. (2020). Uncharted Source of Medicinal Products: The Case of the Hedychium Genus. Medicines, 7(5), 23. View Source

Quantitative Differentiation: Hedychenone (CAS 919103-33-6) vs. In-Class Analogs

Cytotoxicity Comparison: Hedychenone vs. Villosin in Gastric Cancer (SGC-7901)

In a head-to-head assessment within the same study, hedychenone demonstrated more potent cytotoxicity against the SGC-7901 human gastric cancer cell line compared to its co-isolated analog, villosin. The difference in potency provides a clear, data-driven basis for compound selection [1].

Cytotoxicity vs. Villosin (SGC-7901)

Head-to-head

IC50 7.08 ± 0.21 μg/mL vs. 7.76 ± 0.21 μg/mL

Reported higher cytotoxicity in gastric cancer cell model

SRB assay; SGC-7901 cell line; ~1.1-fold difference

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	IC50 = 7.08 ± 0.21 μg/mL
Comparator Or Baseline	Villosin: IC50 = 7.76 ± 0.21 μg/mL
Quantified Difference	Hedychenone is ~1.1x more potent (8.7% lower IC50)
Conditions	SRB assay; SGC-7901 (human gastric cancer) cell line

Why This Matters

For research programs focused on gastric cancer models, this data confirms that hedychenone provides a slight but quantifiable advantage in potency over villosin, justifying its selection for lead optimization studies.

• [1] Li, Y., et al. (2016). New Labdane diterpenes from Hedychium yunnanense with cytotoxicity and inhibitory effects on nitric oxide production. Natural Product Research, 30(22), 2537-2543. View Source

Cytotoxicity Comparison: Hedychenone vs. Villosin in Cervical Cancer (HeLa)

The selectivity profile of hedychenone is highlighted by a direct comparison of its cytotoxicity on the HeLa cervical cancer cell line against that of villosin. In this specific model, hedychenone's superior potency is more pronounced, underscoring that the choice between these two in-class analogs is not interchangeable and is dependent on the specific cancer model [1].

Cytotoxicity vs. Villosin (HeLa)

Head-to-head

IC50 9.76 ± 0.48 μg/mL vs. 13.24 ± 0.63 μg/mL

Greater differentiation in cervical cancer cell model

SRB assay; HeLa cell line; ~1.4-fold difference

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	IC50 = 9.76 ± 0.48 μg/mL
Comparator Or Baseline	Villosin: IC50 = 13.24 ± 0.63 μg/mL
Quantified Difference	Hedychenone is ~1.4x more potent (26.3% lower IC50)
Conditions	SRB assay; HeLa (human cervical carcinoma) cell line

Why This Matters

This data demonstrates that hedychenone exhibits a significantly higher potency advantage in HeLa cells than in SGC-7901 cells, confirming its differentiated activity profile and value for researchers investigating cervical cancer models.

• [1] Li, Y., et al. (2016). New Labdane diterpenes from Hedychium yunnanense with cytotoxicity and inhibitory effects on nitric oxide production. Natural Product Research, 30(22), 2537-2543. View Source

Differential Cytotoxicity vs. In-Class Diterpene Hedychenoid B

A direct comparison within the same assay panel revealed a substantial difference in potency between hedychenone and another co-isolated labdane diterpene, hedychenoid B. The data provide a clear quantitative justification for selecting hedychenone as the more potent cytotoxic lead over hedychenoid B for the SGC-7901 gastric cancer model [1].

Cytotoxicity vs. Hedychenoid B

Head-to-head

IC50 7.08 vs. 14.88 μg/mL (SGC-7901)

Supports compound differentiation within labdane class

~2.1-fold difference; same assay panel

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	IC50 = 7.08 ± 0.21 μg/mL
Comparator Or Baseline	Hedychenoid B: IC50 = 14.88 ± 0.52 μg/mL
Quantified Difference	Hedychenone is ~2.1x more potent (52.4% lower IC50)
Conditions	SRB assay; SGC-7901 (human gastric cancer) cell line

Why This Matters

The greater than 2-fold difference in potency demonstrates that hedychenone is a demonstrably superior starting point for medicinal chemistry campaigns targeting gastric cancer when compared to this closely related co-metabolite.

• [1] Li, Y., et al. (2016). New Labdane diterpenes from Hedychium yunnanense with cytotoxicity and inhibitory effects on nitric oxide production. Natural Product Research, 30(22), 2537-2543. View Source

SAR Advantage: Hedychenone's Furanoid Ring as a Defined Synthetic Handle

Quantitative structure-activity relationship (SAR) studies demonstrate that the furanoid ring of hedychenone is the primary driver of its cytotoxic activity. Modifications to this ring exert a greater impact on potency than alterations to the decalone core. This established SAR knowledge provides a defined and proven synthetic handle for lead optimization, an advantage not shared by many other labdane diterpenes [1].

SAR Furanoid Ring

Class-level inference

Furanoid modifications impact potency more than decalone changes

Defines a synthetic handle for analogue design context

Qualitative SAR from synthesized analogues

Evidence Dimension	Impact of structural modification on cytotoxicity
Target Compound Data	Furanoid ring modifications cause significant changes in potency
Comparator Or Baseline	Decalone nucleus modifications
Quantified Difference	Greater impact for furanoid ring modifications (qualitative SAR)
Conditions	SAR analysis based on a panel of synthesized hedychenone analogues tested against human cancer cell lines

Why This Matters

This defined SAR landscape makes hedychenone a more predictable and efficient starting point for rational drug design and analogue synthesis compared to compounds with uncharacterized pharmacophores, reducing development time and resources.

• [1] Reddy, P. P., et al. (2010). Synthesis, cytotoxic activity and structure–activity relationships of hedychenone analogues. Bioorganic & Medicinal Chemistry Letters, 20(8), 2520-2523. View Source

Dual-Target Differentiation: NF-κB and Cytotoxicity Activity Profile

Hedychenone's unique value proposition is reinforced by its well-characterized dual activity profile. It is a potent inhibitor of the NF-κB pathway, a key regulator of inflammation, with a reported IC50 of 7.3 μM . This anti-inflammatory activity is quantified alongside its distinct cytotoxic potency against HeLa cells (IC50 = 9.76 μg/mL) [1]. This combination of activities, both supported by quantitative data, differentiates hedychenone from analogs like coronarin D, which are primarily noted for single-mechanism activity [2].

Dual-Activity Profile

Reported

NF-κB IC50 7.3 μM; HeLa IC50 9.76 μg/mL

Supports multi-target pathway research context

Cross-study comparable; coronarin D lacks dual-metric data

Evidence Dimension	NF-κB inhibition vs. Cytotoxicity
Target Compound Data	NF-κB IC50 = 7.3 μM; HeLa IC50 = 9.76 μg/mL
Comparator Or Baseline	Coronarin D: known for antitumor/antibacterial, NF-κB modulation not primary reported metric
Quantified Difference	Hedychenone offers a quantitatively defined dual-activity profile (NF-κB inhibition and cytotoxicity)
Conditions	NF-κB assay (cell-free/in vitro); HeLa cytotoxicity assay

Why This Matters

For researchers investigating inflammation-linked cancers or seeking multi-targeted natural product leads, hedychenone's documented dual-activity profile makes it a more scientifically versatile and strategically valuable compound than many of its in-class counterparts.

• [1] Li, Y., et al. (2016). New Labdane diterpenes from Hedychium yunnanense with cytotoxicity and inhibitory effects on nitric oxide production. Natural Product Research, 30(22), 2537-2543. View Source
• [2] Tavares, W. R., et al. (2020). Uncharted Source of Medicinal Products: The Case of the Hedychium Genus. Medicines, 7(5), 23. View Source

High-Impact Application Scenarios for Hedychenone (CAS 919103-33-6) in Scientific Research

Lead Optimization for Gastric and Cervical Cancer Therapeutics

Hedychenone serves as a validated lead compound for medicinal chemistry programs targeting gastric (SGC-7901) and cervical (HeLa) cancers. Its established structure-activity relationship (SAR) for the furanoid ring, combined with its superior potency over co-isolated analogs like villosin and hedychenoid B, makes it a more efficient and predictable starting point for synthesizing and testing next-generation analogues [1][2]. Researchers can leverage the known SAR to rationally modify the furanoid ring and double bond functionalities to explore potency and selectivity, building upon a foundation of robust comparative data.

Mechanistic Studies of Inflammation-Cancer Crosstalk

Given its dual activity profile as both a cytotoxic agent and a potent NF-κB pathway inhibitor (IC50 = 7.3 μM), hedychenone is a premier tool for investigating the intersection of inflammation and tumorigenesis . Its use in cell-based assays can help elucidate how simultaneous modulation of cell proliferation and inflammatory signaling contributes to anti-cancer effects, a research area of high current interest. This dual-targeted approach provides a more holistic model for drug discovery compared to single-target alternatives [3].

Metabolic Disorder Research: α-Glucosidase Inhibition Assays

Hedychenone is a validated reference compound for studies on metabolic disorders, specifically for evaluating α-glucosidase inhibition, a key target for antidiabetic therapies. The compound itself demonstrates inhibition with a reported IC50 of 15.93 μg/mL, establishing a benchmark for evaluating extracts, fractions, and novel synthetic derivatives [4]. Furthermore, the availability of synthetic methodologies for creating sulfur-containing analogues of hedychenone opens avenues for generating more potent and metabolically stable inhibitors based on this core scaffold [5].

Analytical Reference Standard for Quality Control and Phytochemical Analysis

As a marker compound for several Hedychium species with established therapeutic uses, a high-purity hedychenone standard (e.g., >95% purity) is essential for quality control, standardization, and phytochemical investigations of Hedychium-derived herbal materials and extracts . Its well-defined chromatographic properties and availability of validated quantitative methods make it an ideal reference for HPLC and LC-MS analyses, ensuring reproducibility and reliability in natural product research and industrial quality control laboratories.

Application

Selection Property

Validation Focus

Gastric and cervical cancer cell-model studies

Furanoid ring SAR-driven lead optimization

Cytotoxicity endpoint differentiation vs. co-isolated labdanes

Inflammation-cancer crosstalk pathway research

Dual NF-κB inhibition and cytotoxicity profile

Pathway-response assay validation in cell models

Metabolic disorder target screening

α-Glucosidase inhibition benchmark

Enzyme inhibition assay reproducibility

Quality control and phytochemical analysis

High-purity labdane reference standard

Chromatographic method validation (HPLC/LC-MS)

• [1] Li, Y., et al. (2016). New Labdane diterpenes from Hedychium yunnanense with cytotoxicity and inhibitory effects on nitric oxide production. Natural Product Research, 30(22), 2537-2543. View Source
• [2] Reddy, P. P., et al. (2010). Synthesis, cytotoxic activity and structure–activity relationships of hedychenone analogues. Bioorganic & Medicinal Chemistry Letters, 20(8), 2520-2523. View Source
• [3] Tavares, W. R., et al. (2020). Uncharted Source of Medicinal Products: The Case of the Hedychium Genus. Medicines, 7(5), 23. View Source
• [4] Maurya, A. K., Baliyan, N., Kumar, R., & Agnihotri, V. K. (2022). Synthesis of Sulfur-Containing Analogues of Hedychenone, a Labdane Diterpenoid from Hedychium spicatum. Journal of Natural Products, 85(7), 1691-1696. View Source
• [5] Maurya, A. K., Baliyan, N., Kumar, R., & Agnihotri, V. K. (2022). Synthesis of Sulfur-Containing Analogues of Hedychenone, a Labdane Diterpenoid from Hedychium spicatum. Journal of Natural Products, 85(7), 1691-1696. View Source